Cas no 2172395-83-2 (3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2172395-83-2
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• CID: 6052279
• PubChem ID: 165870115
• Update Time: 2025-06-07

3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• 2172395-83-2
• [3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-yl]methanesulfonyl chloride
• EN300-1461510

• Inchi： 1S/C12H19ClN2O2S/c1-9-3-5-12(6-4-9)15-7-11(10(2)14-15)8-18(13,16)17/h7,9,12H,3-6,8H2,1-2H3
• InChI Key： OXLTWYCCWMPCAP-UHFFFAOYSA-N
• SMILES： ClS(CC1C(C)=NN(C=1)C1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 290.0855767g/mol
• Monoisotopic Mass: 290.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride

Professional Introduction to 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2172395-83-2)

3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride, with the CAS number 2172395-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 3-position of the pyrazole ring and a 4-methylcyclohexyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The sulfonyl chloride functional group at the 4-position of the pyrazole ring enhances the electrophilicity of the molecule, facilitating its use in nucleophilic substitution reactions. This characteristic is particularly useful in drug discovery and development, where sulfonyl chlorides are frequently employed as key reagents for introducing sulfonamide moieties into bioactive molecules. The 3-methyl and 4-methylcyclohexyl substituents not only influence the electronic properties of the molecule but also contribute to its steric profile, which can be critical in determining binding affinity and pharmacokinetic behavior.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific configuration of 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride makes it an attractive candidate for further investigation in these areas. For instance, modifications at the 3-position and 4-position of the pyrazole ring have been shown to modulate biological activity, suggesting that this compound could serve as a precursor for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in medicinal chemistry. The sulfonyl chloride moiety allows for facile coupling with various nucleophiles, including amines and alcohols, enabling the synthesis of sulfonamides and other derivatives. These derivatives have been extensively studied for their pharmacological properties, with many exhibiting significant therapeutic potential. The structural complexity of 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride provides a rich framework for further functionalization, allowing researchers to explore diverse chemical space.

Recent advancements in computational chemistry have also highlighted the importance of understanding molecular interactions at a quantum mechanical level. The use of molecular modeling techniques has enabled researchers to predict how modifications to 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride might affect its binding affinity to biological targets. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for drug development. By leveraging computational methods alongside traditional synthetic approaches, scientists can accelerate the discovery process and identify promising candidates more efficiently.

The synthesis of 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of intricate molecular frameworks with high precision. These advances have not only improved yields but also opened new avenues for structural diversification.

The pharmaceutical industry has long recognized the importance of intermediates like 3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride in drug development. Sulfonyl chlorides are particularly valuable due to their ability to form stable amide bonds under mild conditions, which is essential for constructing biologically active molecules. Furthermore, pyrazole derivatives have shown promise in clinical trials for various diseases, underscoring their therapeutic relevance. As research continues to uncover new applications for this class of compounds, demand for high-quality intermediates such as this one is expected to grow.

In conclusion,3-methyl-1-(4-methylcyclohexyl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2172395-83-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for synthesizing novel bioactive molecules with potential therapeutic applications across multiple disease areas. With ongoing research focused on optimizing its synthesis and exploring its biological activities,this compound is poised to play an important role in future drug development efforts.